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Compound of Interest

Compound Name: Atrazine-d5

Cat. No.: B024247 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview and detailed protocols for the use

of Atrazine-d5 as an internal standard in isotope dilution mass spectrometry for the

quantitative analysis of atrazine. The methodologies outlined are applicable to various

matrices, with a focus on environmental water samples.

Isotope dilution mass spectrometry is a powerful analytical technique that utilizes isotopically

labeled compounds as internal standards to achieve high accuracy and precision in

quantitative analysis. Atrazine-d5, a deuterated analog of atrazine, is an ideal internal

standard for this purpose.[1] Its chemical and physical properties are nearly identical to those

of the non-labeled atrazine, ensuring that it behaves similarly during sample preparation,

extraction, and chromatographic separation. However, its increased mass allows it to be

distinguished from the native analyte by a mass spectrometer. By adding a known amount of

Atrazine-d5 to a sample prior to analysis, variations in sample recovery and instrument

response can be effectively corrected, leading to more reliable and accurate quantification of

atrazine.[2] This technique is widely employed for the analysis of atrazine in environmental

samples such as water and soil, as well as in food and biological matrices.[3]

Quantitative Performance Data
The use of Atrazine-d5 in isotope dilution mass spectrometry has been validated in numerous

studies, demonstrating excellent sensitivity, accuracy, and precision. The following table

summarizes typical performance characteristics of methods employing this internal standard.
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Analyte Matrix Method

Method
Detection
Limit
(MDL) /
Limit of
Detection
(LOD)

Linear
Range

Precision
(RSD)

Referenc
e

Atrazine Water GC/MS

38 parts-

per-trillion

(ppt)

Not

Specified
< 5%

Atrazine
Drinking

Water
LC-MS/MS

Not

Specified

0.25 - 5.0

ng/mL

Not

Specified

Atrazine &

Metabolites
Urine

SPE-

HPLC-

MS/MS

0.03 - 2.80

ng/mL

LOD to 100

ng/mL
4 - 20%

Atrazine Water GC/MS
0.05 ppb

(LOQ)

0.05 - 5.0

ppb

Not

Specified

Experimental Workflows and Protocols
The following sections detail the experimental protocols for the analysis of atrazine using

Atrazine-d5 as an internal standard.

Experimental Workflow for Atrazine Analysis

The general workflow for the analysis of atrazine in water samples using isotope dilution mass

spectrometry with Atrazine-d5 involves sample collection, internal standard spiking, sample

preparation (e.g., solid-phase extraction), instrumental analysis by GC-MS or LC-MS/MS, and

data analysis.
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Sample Preparation Analysis
Data Processing

1. Sample Collection
(e.g., 250 mL Water)

2. Spiking with
Atrazine-d5 Internal Standard 3. Solid-Phase Extraction (SPE) 4. Elution of Analytes 5. Concentration and

Solvent Exchange 6. GC-MS or LC-MS/MS Analysis
7. Data Analysis

(Quantification using
Isotope Dilution)

Click to download full resolution via product page

Figure 1: General workflow for atrazine analysis using isotope dilution mass spectrometry.

Protocol 1: Analysis of Atrazine in Water by Solid-
Phase Extraction (SPE) and Gas
Chromatography/Mass Spectrometry (GC/MS)
This protocol is based on the principles outlined in EPA Method 523 for the determination of

triazine pesticides in drinking water.

1. Scope and Applicability: This method is suitable for the determination of atrazine in drinking

water and other aqueous matrices.

2. Reagents and Standards:

Reagents: Methanol, Ethyl Acetate, Dichloromethane (all high purity, pesticide residue

grade). Anhydrous Sodium Sulfate.

Atrazine Standard Stock Solution (1000 µg/mL): Prepare by dissolving 10 mg of atrazine in

10 mL of ethyl acetate.

Atrazine-d5 Internal Standard (IS) Stock Solution (1000 µg/mL): Prepare by weighing 10 mg

of Atrazine-d5 into a 10 mL volumetric flask and diluting to volume with ethyl acetate.

Working Standard Solutions: Prepare a series of calibration standards by diluting the stock

solutions in ethyl acetate to cover the desired concentration range (e.g., 0.05 to 5.0 ng/µL).

Each calibration standard should be fortified with the Atrazine-d5 internal standard at a

constant concentration.
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3. Sample Preparation (Solid-Phase Extraction):

Start | 250 mL Water Sample
Spiked with Atrazine-d5

Condition SPE Cartridge

(e.g., Carbon-based)

1. Dichloromethane/Methanol
2. Methanol

3. Reagent Water

Sample Loading

Pass the 250 mL water sample
through the cartridge

Cartridge Washing & Dewatering

1. Wash with Reagent Water
2. Dry with Methanol

Elution

Elute with:
1. 2 mL Ethyl Acetate

2. 2 x 6 mL Dichloromethane/Methanol (9:1)

Drying and Concentration

1. Pass eluate through
Anhydrous Sodium Sulfate
2. Concentrate to ~0.9 mL

under Nitrogen

Final Volume Adjustment

Adjust to 1.0 mL with
Ethyl Acetate

Ready for GC/MS Analysis

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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